Cas no 13676-48-7 (5-Amino-2-(3-aminophenyl)benzoxazole)

• Product Name: 5-Amino-2-(3-aminophenyl)benzoxazole
• CAS No: 13676-48-7
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 119831
• PubChem ID: 762545
• Update Time: 2025-04-18

5-Amino-2-(3-aminophenyl)benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(3-aminophenyl)benzoxazole
• 2-(3-aminophenyl)-1,3-benzoxazol-5-amine
• 5-Benzoxazolamine,2-(3-aminophenyl)-
• 2-(3-aminophenyl)-5-aminobenzoxazole
• 2-(3-Amino-phenyl)-benzooxazol-5-ylamine
• 2-(m-aminophenyl)-5-aminobenzoxazole
• 5-amino-2-(3'-aminophenyl)-benzoxazole
• 5-Amino-2-(m-amino-phenyl)-benzoxazol
• 5-benzoxazolamine,2-(3-aminophenyl)
• 5-Amino-2-(m-aminophenyl)benzoxazole
• BB 0245429
• J-006905
• ?-Ketobutyric Acid-d2 Sodium Salt
• IKSUMZCUHPMCQV-UHFFFAOYSA-N
• DTXSID40354034
• 5-benzoxazolamine, 2-(3-aminophenyl)-
• 13676-48-7
• AMY18573
• 2-(3-Aminophenyl)benzo[d]oxazol-5-amine
• FT-0661568
• SCHEMBL2270976
• AKOS000108780

• MDL： MFCD00439771
• Inchi： 1S/C13H11N3O/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H,14-15H2
• InChI Key： IKSUMZCUHPMCQV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)N)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 225.09000
• Monoisotopic Mass: 225.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.329
• Boiling Point: 450°C at 760 mmHg
• Flash Point: 225.9°C
• Refractive Index: 1.729
• PSA: 78.07000
• LogP: 3.82160